Cas no 139439-05-7 (Ethanimidic acid, N-[2-(1-oxopropyl)phenyl]-, ethyl ester)

• Product name: Ethanimidic acid, N-[2-(1-oxopropyl)phenyl]-, ethyl ester
• CAS No: 139439-05-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1270471

Ethanimidic acid, N-[2-(1-oxopropyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidic acid, N-[2-(1-oxopropyl)phenyl]-, ethyl ester
• (E)-ethyl N-(2-propionylphenyl)acetimidate

• Inchi： 1S/C13H17NO2/c1-4-13(15)11-8-6-7-9-12(11)14-10(3)16-5-2/h6-9H,4-5H2,1-3H3
• InChI Key： VVSMMDFRAXIMTO-UHFFFAOYSA-N
• SMILES： C(=NC1=CC=CC=C1C(=O)CC)(OCC)C

Computed Properties

• Exact Mass: 219.12601

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 328.6±44.0 °C(Predicted)
• PSA: 38.66
• pka: 3.31±0.50(Predicted)